Cas no 873375-38-3 (Propanamide,N-[(1-methylethyl)sulfonyl]-)

• Product Name: Propanamide,N-[(1-methylethyl)sulfonyl]-
• CAS No: 873375-38-3
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• CID: 709517
• Update Time: 2024-01-31

Propanamide,N-[(1-methylethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-[(1-methylethyl)sulfonyl]-
• Propionamide, N-(isopropylsulfonyl)- (5CI)
• Propionamide, N-(isopropylsulfonyl)- (5CI)

• Inchi： 1S/C6H13NO3S/c1-4-6(8)7-11(9,10)5(2)3/h5H,4H2,1-3H3,(H,7,8)
• InChI Key： IUAZIBSGTNYGPH-UHFFFAOYSA-N
• SMILES： C(NS(C(C)C)(=O)=O)(=O)CC

Computed Properties

• Exact Mass: 179.062
• Monoisotopic Mass: 179.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6A^2